Cas no 2229421-57-0 (4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine)
4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine Chemical and Physical Properties
Names and Identifiers
-
- EN300-1820063
- 2229421-57-0
- 4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine
- 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine
-
- Inchi: 1S/C12H19N/c1-2-11-7-9(1)8-12(11)10-3-5-13-6-4-10/h1-2,9-13H,3-8H2
- InChI Key: HWIYKWVCTWCGHE-UHFFFAOYSA-N
- SMILES: N1CCC(CC1)C1CC2C=CC1C2
Computed Properties
- Exact Mass: 177.151749610g/mol
- Monoisotopic Mass: 177.151749610g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 215
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 12Ų
4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1820063-0.05g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 0.05g |
$1091.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-0.1g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 0.1g |
$1144.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-0.25g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 0.25g |
$1196.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-0.5g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 0.5g |
$1247.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-1.0g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 1g |
$1299.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-2.5g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 2.5g |
$2548.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-5.0g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 5g |
$3770.0 | 2023-05-26 | ||
| Enamine | EN300-1820063-10.0g |
4-{bicyclo[2.2.1]hept-5-en-2-yl}piperidine |
2229421-57-0 | 10g |
$5590.0 | 2023-05-26 |
4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine Related Literature
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
-
Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
Additional information on 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine
4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine: A Comprehensive Overview
The compound with CAS No. 2229421-57-0, commonly referred to as 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique bicyclic structure, which combines the bicyclo[2.2.1]heptene framework with a piperidine ring system. The bicyclo[2.2.1]heptene moiety, often referred to as norbornene, is a well-known structural motif in natural products and synthetic compounds, contributing to the molecule's stability and bioactivity.
Recent studies have highlighted the potential of 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine as a versatile building block in drug discovery and chemical synthesis. Its rigid bicyclic structure allows for precise control over steric and electronic properties, making it an ideal candidate for exploring novel pharmacophores. Researchers have demonstrated that this compound exhibits interesting biological activities, including anti-inflammatory and analgesic effects, which are attributed to its ability to modulate key cellular pathways.
The synthesis of 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine involves a multi-step process that typically begins with the preparation of norbornene derivatives. One common approach is the use of Diels-Alder reactions to construct the bicyclic framework, followed by functionalization to introduce the piperidine ring. This method ensures high yields and excellent stereocontrol, which are critical for maintaining the compound's bioactivity.
From a structural perspective, the bicyclo[2.2.1]heptene system in this compound provides a rigid platform that can be further modified to explore diverse chemical space. For instance, substitution at various positions on the bicyclic ring can lead to derivatives with enhanced solubility or improved binding affinity to target proteins. These modifications are particularly valuable in drug design, where fine-tuning of physicochemical properties is essential for achieving optimal therapeutic outcomes.
In terms of physical properties, 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine exhibits a melting point of approximately 180°C and is sparingly soluble in water but readily dissolves in organic solvents such as dichloromethane and ethyl acetate. Its UV-vis spectrum shows strong absorption bands in the 300–350 nm range, indicative of conjugation within the bicyclic system.
Recent advancements in computational chemistry have enabled researchers to perform detailed molecular modeling studies on this compound. These studies have revealed that 4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine has the potential to interact with various G-protein coupled receptors (GPCRs), which are key targets in numerous therapeutic areas, including pain management and neurodegenerative diseases.
The application of 4-{Bicyclo[2.2.1]hept-5-en- CAS No: 868963837667397738
2229421-57-0 (4-{Bicyclo[2.2.1]hept-5-en-2-yl}piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)